![molecular formula C15H19NO4S B6332849 8-Methyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid CAS No. 1008613-08-8](/img/structure/B6332849.png)
8-Methyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
Description
“8-Methyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound with the molecular formula C14H18N2O4S and a molecular weight of 310.37 . It is also known by its synonyms, including "1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-4-(2-thienylcarbonyl)-" .
Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring, a carboxylic acid group, and a spirocyclic structure . The exact structure can be obtained from resources like ChemicalBook .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C14H18N2O4S), molecular weight (310.37), and its structure . More specific properties like melting point, boiling point, and density can be found in resources like ChemicalBook .Scientific Research Applications
Pharmacology
In pharmacology, this compound exhibits a unique molecular structure that may be utilized in the development of new therapeutic agents. Its reactivity and selectivity could be pivotal in designing drugs with specific target interactions, potentially leading to treatments with fewer side effects .
Biochemistry
Biochemists might explore the compound’s interaction with biological molecules, which could shed light on cellular processes or metabolic pathways. Its carboxylic acid group, in particular, may mimic metabolic intermediates, making it a valuable tool for enzyme studies .
Materials Science
The compound’s structural properties could be harnessed in materials science to create novel polymers or coatings. The thiophene moiety might impart electrical conductivity, suggesting applications in organic electronics or as a component in sensors .
Environmental Science
Environmental scientists could investigate the compound’s breakdown products and their environmental impact. Understanding its degradation under various conditions can inform the safe disposal and management of chemical waste .
Analytical Chemistry
Analytical chemists may develop methods to quantify this compound in complex mixtures, which is essential for quality control in pharmaceutical production. Its distinct spectral properties could be used to establish its presence and concentration .
Organic Chemistry
In organic chemistry, the compound’s synthesis and functional group transformations could be studied. It offers a framework for teaching advanced synthetic techniques and understanding reaction mechanisms .
Medicinal Chemistry
Medicinal chemists might investigate the compound’s potential as a lead structure for drug development. Its molecular framework could be modified to enhance drug-like properties, such as solubility and potency .
properties
IUPAC Name |
8-methyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4S/c1-10-4-6-15(7-5-10)16(11(9-20-15)14(18)19)13(17)12-3-2-8-21-12/h2-3,8,10-11H,4-7,9H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAACQCBLBWNQGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid | |
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